Cas no 88662-75-3 (Carbonochloridic acid, 2,2-dimethylpentyl ester)
88662-75-3 structure
Product Name:Carbonochloridic acid, 2,2-dimethylpentyl ester
CAS No:88662-75-3
MF:C8H15ClO2
MW:178.656502008438
CID:625130
PubChem ID:71319423
Update Time:2025-04-19
Carbonochloridic acid, 2,2-dimethylpentyl ester Chemical and Physical Properties
Names and Identifiers
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- Carbonochloridic acid, 2,2-dimethylpentyl ester
- 2,2-dimethylpentyl carbonochloridate
- 88662-75-3
- DTXSID00749447
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- Inchi: 1S/C8H15ClO2/c1-4-5-8(2,3)6-11-7(9)10/h4-6H2,1-3H3
- InChI Key: KARXAJINMBPGEE-UHFFFAOYSA-N
- SMILES: ClC(=O)OCC(C)(C)CCC
Computed Properties
- Exact Mass: 178.0760574g/mol
- Monoisotopic Mass: 178.0760574g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 5
- Complexity: 132
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 26.3Ų
Carbonochloridic acid, 2,2-dimethylpentyl ester Related Literature
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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